Cas no 888454-22-6 (N-(3,4-dimethoxyphenyl)-3-(2-phenylacetamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-3-(2-phenylacetamido)-1-benzofuran-2-carboxamide
• CAS No: 888454-22-6
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 6251981
• PubChem ID: 16818169
• Update Time: 2025-10-20

N-(3,4-dimethoxyphenyl)-3-(2-phenylacetamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-3-(2-phenylacetamido)-1-benzofuran-2-carboxamide
• N-(3,4-dimethoxyphenyl)-3-[(2-phenylacetyl)amino]-1-benzofuran-2-carboxamide
• 888454-22-6
• F1883-1321
• AKOS024617350
• AB00677324-01
• N-(3,4-dimethoxyphenyl)-3-(2-phenylacetamido)benzofuran-2-carboxamide

• Inchi： 1S/C25H22N2O5/c1-30-20-13-12-17(15-21(20)31-2)26-25(29)24-23(18-10-6-7-11-19(18)32-24)27-22(28)14-16-8-4-3-5-9-16/h3-13,15H,14H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： BSGCELRHSMJVMU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC(=C(C=1)OC)OC)=O)NC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(3,4-dimethoxyphenyl)-3-(2-phenylacetamido)-1-benzofuran-2-carboxamide

N-(3,4-Dimethoxyphenyl)-3-(2-phenylacetamido)-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound with CAS No 888454-22-6, known as N-(3,4-dimethoxyphenyl)-3-(2-phenylacetamido)-1-benzofuran-2-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This compound belongs to the class of benzofuran derivatives, which are well-documented for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

Benzofuran derivatives have been extensively studied for their ability to interact with various biological targets, such as protein kinases and enzymes involved in inflammatory pathways. The presence of methoxy groups at the 3 and 4 positions of the phenyl ring in this compound suggests potential modulation of its pharmacokinetic properties, including absorption and metabolism. Recent studies have highlighted the importance of methoxy substitution in enhancing the stability and bioavailability of aromatic compounds.

The acetamido group attached to the benzofuran ring further contributes to the compound's functional diversity. Acetamido groups are known to participate in hydrogen bonding, which can enhance solubility and interaction with biological targets. This feature makes N-(3,4-dimethoxyphenyl)-3-(2-phenylacetamido)-1-benzofuran-2-carboxamide a promising candidate for drug design, particularly in the development of anti-inflammatory agents.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthetic pathway, ensuring higher yields and purities. The compound's structure has been validated through X-ray crystallography, providing insights into its three-dimensional conformation and potential interactions with biomolecules.

In terms of biological activity, N-(3,4-dimethoxyphenyl)-3-(2-phenylacetamido)-1-benzofuran-2-carboxamide has shown potent inhibitory effects on key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for the development of novel anti-inflammatory drugs. Furthermore, preliminary studies indicate that this compound may exhibit selective cytotoxicity against cancer cell lines, making it a candidate for anticancer drug discovery.

The benzofuran core of this compound plays a crucial role in its bioactivity. Benzofurans are known to exhibit significant antioxidant activity due to their ability to scavenge free radicals. The substitution pattern on the benzofuran ring can significantly influence its redox properties and cellular uptake. In this case, the presence of both methoxy and acetamido groups creates a balance between hydrophilicity and lipophilicity, which is essential for optimal drug delivery.

Recent advancements in computational chemistry have allowed researchers to model the interactions between N-(3,4-dimethoxyphenyl)-3-(2-phenylacetamido)-1-benzofuran-2-carboxamide and various biological targets. Molecular docking studies have revealed potential binding sites on key proteins involved in inflammatory pathways, providing a foundation for further experimental validation.

In conclusion, N-(3,4-dimethoxyphenyl)-3-(2-phenylacetamido)-1-benzofuran-2-carboxamide represents a valuable addition to the arsenal of bioactive compounds derived from benzofuran frameworks. Its unique combination of structural features and promising biological activity positions it as a lead compound for further research in drug discovery. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing therapeutic interventions in inflammation-related diseases.